Cas no 853994-48-6 (Pyridinium, 1-(3-sulfopropyl)-, sulfate (1:1))

• Product Name: Pyridinium, 1-(3-sulfopropyl)-, sulfate (1:1)
• CAS No: 853994-48-6
• MF: C₈H₁₃NO₇S₂
• MW: 299.321320295334
• CID: 664381
• Update Time: 2024-01-31

Pyridinium, 1-(3-sulfopropyl)-, sulfate (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-(3-sulfopropyl)-, sulfate (1:1)
• hydrogen sulfate,3-pyridin-1-ium-1-ylpropane-1-sulfonic acid

• Inchi： 1S/C8H11NO3S.H2O4S/c10-13(11,12)8-4-7-9-5-2-1-3-6-9;1-5(2,3)4/h1-3,5-6H,4,7-8H2;(H2,1,2,3,4)
• InChI Key： CSUBXGGLCJSCIO-UHFFFAOYSA-N
• SMILES： S(O)([O-])(=O)=O.C([N+]1=CC=CC=C1)CCS(O)(=O)=O

Computed Properties

• Exact Mass: 299.013
• Monoisotopic Mass: 299.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 152A^2